Cas no 1218519-32-4 (2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)acetic acid)

• Product Name: 2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)acetic acid
• CAS No: 1218519-32-4
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5187073
• PubChem ID: 43753564
• Update Time: 2025-06-08

2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• (methylamino)(1-methyl-1H-pyrazol-4-yl)acetic acid
• 2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)acetic acid
• 2-(methylamino)-2-(1-methylpyrazol-4-yl)acetic acid
• 2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)aceticacid
• (Methylamino)(1-methyl-1H-pyraZol-4-yl)acetic acid (H-DL-Sar(PyraZol-4-yl(1-Me))-OH)
• Methylamino-(1-methyl-1H-pyrazol-4-yl)-acetic acid

• Inchi： 1S/C7H11N3O2/c1-8-6(7(11)12)5-3-9-10(2)4-5/h3-4,6,8H,1-2H3,(H,11,12)
• InChI Key： ONKSKYWQWGZOIN-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NN(C)C=1)NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: -2.9
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)acetic acid

Introduction to 2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)acetic acid (CAS No. 1218519-32-4)

2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1218519-32-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole core substituted with a methylamino group and an acetic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its versatility in drug design and its ability to interact with biological targets. The presence of the methylamino group further enhances its pharmacophoric potential, making it a valuable candidate for further exploration in drug discovery.

The synthesis of 2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)acetic acid involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such a molecule. The pyrazole ring can be introduced via various methods, including condensation reactions of hydrazines with α-haloketones or formamidine acetates. The subsequent functionalization of the methylamino group and the acetic acid side chain requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications, underscoring the compound's synthetic elegance.

Recent advancements in computational chemistry have enabled the prediction of biological activities for molecules like 2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)acetic acid with remarkable accuracy. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic applications. Specifically, the pyrazole moiety has been shown to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling cascades. The methylamino group further contributes to its pharmacological profile by enhancing binding affinity and metabolic stability.

In vitro studies have begun to elucidate the mechanism of action for 2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)acetic acid, revealing its potential as an inhibitor of enzymes such as COX-2 and LOX, which are implicated in pain and inflammation. Additionally, preliminary data suggest that this compound may exhibit antioxidant properties by scavenging reactive oxygen species (ROS). These findings align with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases, where traditional therapies often face limitations due to side effects.

The pharmaceutical industry has shown considerable interest in heterocyclic compounds like 2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)acetic acid due to their diverse biological activities and structural flexibility. The pyrazole scaffold is particularly favored for its ability to mimic natural products and its compatibility with various drug discovery platforms. The incorporation of functional groups such as the methylamino moiety allows for fine-tuning of pharmacokinetic properties, including solubility and bioavailability. These attributes make this compound an attractive candidate for further development into novel therapeutics.

Future research directions for 2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)acetic acid include structural optimization to enhance potency and selectivity. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be instrumental in refining the molecular architecture of this compound. Additionally, preclinical studies are necessary to evaluate its safety profile and pharmacokinetic behavior in animal models. Such studies will provide critical insights into its potential as a lead compound for drug development.

The broader significance of compounds like 2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)acetic acid lies in their contribution to the advancement of chemical biology and medicinal chemistry. By exploring novel scaffolds and functional groups, researchers can uncover new therapeutic strategies for complex diseases. The integration of interdisciplinary approaches, combining synthetic chemistry, computational modeling, and biological testing, will be essential in realizing the full potential of this class of molecules.

In conclusion, 2-(1-Methyl-1H-pyrazol-4-yl)-2-(methylamino)acetic acid (CAS No. 1218519-32-4) represents a fascinating example of how structural complexity can be leveraged to develop biologically active compounds. Its unique combination of a pyrazole core and a methylamino group positions it as a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.